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Compound of Interest

2,3,6-Tri-O-octyl-alpha-
Compound Name:

cyclodextrin
CAS No.: 140395-31-9
Cat. No.: B122504

Get Quote

Executive Safety & Environmental Summary

2,3,6-Tri-O-octyl-

-cyclodextrin is a highly lipophilic derivative of

-cyclodextrin, commonly used as a chiral stationary phase in gas chromatography (e.g.,
Lipodex® A) or as a hydrophobic drug carrier. Unlike native cyclodextrins, which are water-
soluble and relatively benign, the octyl substitution renders this compound insoluble in water
and significantly alters its environmental fate profile.

Critical Hazard Directive:

» Agquatic Toxicity Risk: Due to its lipophilic nature and potential surfactant properties, this
compound must NEVER be discharged into municipal sewage or laboratory drains. It poses
a risk of long-term adverse effects in aquatic environments.[1]

+ Combustibility: As an organic solid with long alkyl chains, the material is combustible. The
primary disposal pathway is thermal destruction (incineration).
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Property Specification Operational Implication

) ] o Mechanical collection
i Solid / Viscous Liquid
Physical State ) ) (sweep/scrape) preferred over
(depending on purity/temp) diluti
ilution.

Lipophilic (Soluble in CHCI Do not use water for spill

Solubility

. Ether, Alkanes) cleanup; use organic solvents.

Classify as Non-RCRA
) ) Regulated Waste unless
RCRA Status (US) Non-listed (Not P or U listed) ] )
contaminated with hazardous

analytes.

Must be sent to a licensed
Disposal Method High-Temperature Incineration ~ TSDF (Treatment, Storage,

and Disposal Facility).

Waste Classification & Segregation Logic

Proper characterization is the first step in compliance. While the pure substance is not typically
classified as a "Hazardous Waste" under US EPA RCRA regulations (40 CFR 261), best
practice dictates managing it as Chemical Waste due to its environmental persistence.

Decision Matrix: Waste Stream Segregation

e Stream A: Pure Substance (Expired/Unused)

o Classification: Non-regulated organic solid.

o Container: High-density polyethylene (HDPE) or glass jar.

o Labeling: "Non-Hazardous Chemical Waste - Organic Solid."
o Stream B: Solvated Waste (In Solution)

o Context: Dissolved in hexane, dichloromethane, or ether.

o Classification:Hazardous Waste (Ignitable/Toxic) driven by the solvent carrier.
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o Action: Dispose of based on the solvent's hazard profile.

o Stream C: Experimental Residue (GC Columns/Drug Delivery)
o Context: Material contaminated with analytes or drugs.

o Action: If the contaminant is hazardous (e.g., cytotoxic drug), the entire mass assumes
that hazard classification.

Operational Disposal Workflows

The following diagram outlines the decision logic for disposing of 2,3,6-Tri-O-octyl-

-cyclodextrin in various laboratory states.
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Waste Material Identification

Physical State?

Solid / Powder Solution / Suspension
Is it Contaminated? Identify Solvent

Halogenated Solvent Non-Halogenated Solvent
(e.g., DCM, Chloroform) (e.g., Hexane, Ether)

Dispose: Halogenated Waste Stream Dispose: Flammable Waste Stream

Pure Substance Toxic/Biohazard Contaminant

Dispose: Hazardous Waste
(Segregated by Contaminant)

Dispose: Non-Haz Organic Solid
(Incineration)

Click to download full resolution via product page
Figure 1: Decision tree for segregating 2,3,6-Tri-O-octyl-

-cyclodextrin waste streams based on physical state and solvent presence.

Step-by-Step Disposal Protocols
Protocol A: Disposal of Solid Waste (Pure or Expired)

Objective: Safe packaging of solid material for off-site incineration.
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o PPE Requirement: Wear nitrile gloves, safety goggles, and a lab coat. Respiratory protection
(N95) is recommended if handling fine powder to prevent inhalation of dust.

e Collection:

o Sweep up spilled material or transfer expired product directly into a wide-mouth HDPE
container.

o Note: Avoid glass containers for floor sweepings to prevent breakage.
e Labeling:
o Affix a hazardous waste tag (if institutional policy requires) or a chemical waste label.

o Mandatory Description: "Contains: 2,3,6-Tri-O-octyl-alpha-cyclodextrin.[2] Organic
Solid. NO DRAIN DISPOSAL."

o Storage: Store in a cool, dry area away from oxidizers until pickup by EHS or a licensed
waste contractor.

Protocol B: Spill Cleanup (Lipophilic Specific)

Objective: Removing hydrophobic residue without spreading contamination. Why this matters:
Using water on this substance will cause it to smear and adhere to surfaces due to the octyl
chains.

» Containment: Isolate the area.
e Dry Collection: If the spill is solid, sweep gently to avoid dust generation.
e Solvent Wash:
o Apply a compatible organic solvent to a paper towel or absorbent pad.
o Recommended Solvents: Ethanol (95%), Acetone, or Hexane.
o Caution: Ensure adequate ventilation when using these solvents.[1][3][4][5]

» Wipe Down: Wipe the surface from the outside in to capture residue.
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» Final Wash: Wash the area with soap and water only after the bulk material has been
removed with solvent.

» Disposal of Debris: Place all solvent-soaked rags and gloves into the Solid Hazardous Waste
bin (flammable solids).

Protocol C: Disposal of GC Columns (Lipodex® A Type)

Objective: Disposing of fused silica capillaries containing the stationary phase.
o Deactivation: No chemical deactivation is required for the phase itself.
» Packaging: Coil the fused silica column carefully. Secure it with tape.

o Container: Place the coiled column back in its original box or a puncture-resistant sharps
container/glass disposal box.

o Classification: Treat as "Lab Glassware / Sharps" unless the column was used to analyze
highly toxic substances (e.g., dioxins, nerve agents), in which case it must be treated as
solid hazardous waste.

Regulatory & Compliance Framework

o US EPA (40 CFR 261): This substance is not listed as a P-list (acutely toxic) or U-list (toxic)
waste. However, under the "Cradle-to-Grave" responsibility, the generator must ensure it
does not cause environmental harm. Incineration is the BAT (Best Available Technology).

e EU REACH: Ensure compliance with Safety Data Sheet (SDS) Section 13. The material is
often assigned the European Waste Code (EWC) 16 05 09 (discarded chemicals other than
those mentioned in 16 05 06, 16 05 07 or 16 05 08) or 07 01 99 (wastes not otherwise
specified).

» Drain Disposal: Strictly prohibited under the Clean Water Act (US) and similar EU directives
due to potential for bioaccumulation or interference with water treatment settling processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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